Cas no 1593941-25-3 (4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde)

4-Chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde is a versatile aromatic aldehyde derivative featuring a chloro-substituted benzene ring linked to a dimethylimidazole moiety. This compound is particularly valuable in organic synthesis and pharmaceutical research due to its reactive aldehyde group, which facilitates further functionalization, such as condensation or nucleophilic addition reactions. The presence of the electron-rich imidazole ring enhances its utility in coordination chemistry and as a building block for heterocyclic compounds. Its structural features make it suitable for applications in medicinal chemistry, including the development of bioactive molecules. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic workflows.

4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde structure

1593941-25-3 structure

Product Name:4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde

CAS No:1593941-25-3

MF:C₁₂H₁₁ClN₂O

MW:234.68154168129

CID:5938166

PubChem ID:114844632

Update Time:2025-06-13

4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde
- EN300-1293392
- 1593941-25-3
- Inchi： 1S/C12H11ClN2O/c1-8-9(2)15(7-14-8)12-5-11(13)4-3-10(12)6-16/h3-7H,1-2H3
- InChI Key： NZVXHUNXLKRHNT-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C=O)=C(C=1)N1C=NC(C)=C1C

Computed Properties

Exact Mass: 234.0559907g/mol
Monoisotopic Mass: 234.0559907g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 34.9Å²

4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1293392-1.0g	4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde	1593941-25-3	1g	$0.0	2023-06-06
Enamine	EN300-1293392-50mg	4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde	1593941-25-3	50mg	$528.0	2023-09-30
Enamine	EN300-1293392-100mg	4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde	1593941-25-3	100mg	$553.0	2023-09-30
Enamine	EN300-1293392-250mg	4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde	1593941-25-3	250mg	$579.0	2023-09-30
Enamine	EN300-1293392-500mg	4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde	1593941-25-3	500mg	$603.0	2023-09-30
Enamine	EN300-1293392-1000mg	4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde	1593941-25-3	1000mg	$628.0	2023-09-30
Enamine	EN300-1293392-2500mg	4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde	1593941-25-3	2500mg	$1230.0	2023-09-30
Enamine	EN300-1293392-5000mg	4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde	1593941-25-3	5000mg	$1821.0	2023-09-30
Enamine	EN300-1293392-10000mg	4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde	1593941-25-3	10000mg	$2701.0	2023-09-30

4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2. Aluminium electrodeposition under ambient conditions

Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde

Comprehensive Analysis of 4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde (CAS No. 1593941-25-3): Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde (CAS No. 1593941-25-3) has emerged as a compound of significant interest. This benzaldehyde derivative, characterized by its unique imidazole substitution, is widely studied for its potential applications in medicinal chemistry, material science, and agrochemical development. Researchers and industry professionals are increasingly exploring its synthetic pathways, structural properties, and bioactivity, making it a focal point in contemporary chemical research.

The molecular structure of 4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde combines a chlorobenzaldehyde core with a 4,5-dimethylimidazole moiety, creating a versatile scaffold for further chemical modifications. This structural feature enhances its reactivity and enables diverse functional group transformations, which are crucial for developing novel drug candidates and specialty chemicals. Recent studies highlight its role as a key intermediate in synthesizing heterocyclic compounds, which are prevalent in many FDA-approved pharmaceuticals.

One of the most searched topics related to this compound is its potential in targeted drug delivery systems. The imidazole ring in its structure exhibits excellent metal-binding capacity, a property leveraged in designing chelation therapies and catalytic applications. Additionally, its aldehyde functionality allows for facile conjugation with biomolecules, making it valuable in bioconjugation chemistry—a trending area in biopharmaceuticals and diagnostic agents.

From an industrial perspective, 4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde is gaining traction in the development of advanced materials. Its incorporation into polymeric networks and coordination complexes has shown promise in creating smart coatings and sensors. These applications align with the growing demand for sustainable materials and green chemistry solutions, topics frequently queried in scientific databases and AI-driven research tools.

Quality control and analytical characterization of this compound are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. Researchers often search for optimized synthetic protocols and scaling-up methods, reflecting the compound's expanding commercial relevance.

In summary, 4-chloro-2-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde (CAS No. 1593941-25-3) represents a multifaceted chemical entity with broad applicability. Its integration into drug discovery pipelines, material innovation, and catalytic processes underscores its importance in modern science. As investigations into its properties deepen, this compound is poised to play a pivotal role in addressing challenges across multiple scientific disciplines.